Cas no 89807-43-2 (3-(Trifluoromethoxy)benzyl Chloride)

• Product Name: 3-(Trifluoromethoxy)benzyl Chloride
• CAS No: 89807-43-2
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD08458087
• CID: 712336
• PubChem ID: 13292199
• Update Time: 2025-04-19

3-(Trifluoromethoxy)benzyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-(trifluoromethoxy)benzene
• 3-(TRIFLUOROMETHOXY)BENZYL CHLORIDE
• Benzene,1-(chloromethyl)-3-(trifluoromethoxy)-
• AM62173
• CS-0084845
• 3-(Trifluoromethoxy)benzylchloride
• SCHEMBL1434302
• 1-chloromethyl-3-trifluoromethoxy-benzene
• FT-0654192
• PS-10646
• AKOS015890423
• DTXSID80535123
• 89807-43-2
• MFCD08458087
• EN300-185774
• DB-092762
• G29114
• 3-(Trifluoromethoxy)benzyl Chloride

• MDL： MFCD08458087
• Inchi： 1S/C8H6ClF3O/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2
• InChI Key： KUIGSVZJAYCTLN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 210.00600
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.32400

3-(Trifluoromethoxy)benzyl Chloride Security Information

• Hazardous Material Identification：